Casopitant

Catalog No.
S634715
CAS No.
414910-27-3
M.F
C30H35F7N4O2
M. Wt
616.6 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Casopitant

CAS Number

414910-27-3

Product Name

Casopitant

IUPAC Name

(2R,4S)-4-(4-acetylpiperazin-1-yl)-N-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethyl]-2-(4-fluoro-2-methylphenyl)-N-methylpiperidine-1-carboxamide

Molecular Formula

C30H35F7N4O2

Molecular Weight

616.6 g/mol

InChI

InChI=1S/C30H35F7N4O2/c1-18-13-24(31)5-6-26(18)27-17-25(40-11-9-39(10-12-40)20(3)42)7-8-41(27)28(43)38(4)19(2)21-14-22(29(32,33)34)16-23(15-21)30(35,36)37/h5-6,13-16,19,25,27H,7-12,17H2,1-4H3/t19-,25+,27-/m1/s1

InChI Key

XGGTZCKQRWXCHW-WMTVXVAQSA-N

SMILES

CC1=C(C=CC(=C1)F)C2CC(CCN2C(=O)N(C)C(C)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)N4CCN(CC4)C(=O)C

Synonyms

casopitant, casopitant mesylate

Canonical SMILES

CC1=C(C=CC(=C1)F)C2CC(CCN2C(=O)N(C)C(C)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)N4CCN(CC4)C(=O)C

Isomeric SMILES

CC1=C(C=CC(=C1)F)[C@H]2C[C@H](CCN2C(=O)N(C)[C@H](C)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)N4CCN(CC4)C(=O)C

Mechanism of Action

Casopitant is a selective neurokinin-1 (NK-1) receptor antagonist. Neurokinin-1 receptors are found in various areas of the body, including the brain regions involved in nausea and vomiting. By blocking these receptors, casopitant may help to prevent the signaling that can lead to nausea and vomiting episodes.

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Scientific Research on Casopitant

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Current Status of Casopitant

Casopitant is not currently approved by the Food and Drug Administration (FDA) in the United States for any medical use.

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XLogP3

5.3

UNII

3B03KPM27L

Other CAS

852393-14-7
414910-27-3

Wikipedia

Casopitant

Use Classification

Human Drugs -> EU pediatric investigation plans

Dates

Modify: 2023-08-15

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